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Compound of Interest

Compound Name: 4-Bromobenzyl bromide

Cat. No.: B049343 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 4-Bromobenzyl bromide (CAS

number 589-15-1), a versatile bifunctional reagent crucial in modern organic synthesis. This

document details its chemical and physical properties, spectroscopic data, synthesis protocols,

reactivity, and key applications in the pharmaceutical, agrochemical, and material science

sectors. Safety and handling protocols are also extensively covered. The information is

presented to support researchers and professionals in leveraging the unique synthetic utility of

this compound.

Chemical and Physical Properties
4-Bromobenzyl bromide, also known as α,4-dibromotoluene, is a white to off-white solid at

room temperature.[1][2] Its structure features a benzyl bromide moiety, which is highly

susceptible to nucleophilic substitution, and a bromine atom on the phenyl ring, providing a site

for cross-coupling reactions.[3] This dual reactivity makes it a valuable building block in

complex molecular synthesis.[3][4]
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Property Value References

CAS Number 589-15-1 [5][6]

Molecular Formula C₇H₆Br₂ [5][6]

Molecular Weight 249.93 g/mol [5][6]

Appearance Off-white to beige solid [1][2]

Melting Point 60 - 64 °C [1][2]

Boiling Point 115 - 124 °C @ 12 mmHg [2][7]

Purity ≥ 98% [8]

InChI Key
YLRBJYMANQKEAW-

UHFFFAOYSA-N
[4][8]

Canonical SMILES C1=CC(=CC=C1CBr)Br [5][9]

Spectroscopic Data
Spectroscopic analysis is essential for the verification of 4-Bromobenzyl bromide's identity

and purity.

Spectroscopy Data References

¹H NMR

Characteristic shifts for benzyl

protons are observed around δ

4.5–5.0 ppm.

[4][10]

¹³C NMR
Data available for substitution

patterns.
[4]

Mass Spectrometry
Used to validate the molecular

weight.
[4][11]

Infrared (IR)
Spectral data is available for

functional group identification.
[11]
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Synthesis and Experimental Protocols
A common method for the preparation of 4-Bromobenzyl bromide is the radical bromination of

4-bromotoluene.[12]

Experimental Protocol: Synthesis of 4-Bromobenzyl
Bromide[13]

Reaction Setup: Dissolve 0.2 moles of 4-bromotoluene in a five-fold volume of dry carbon

tetrachloride in a two-necked flask equipped with a reflux condenser and a dropping funnel.

The tip of the dropping funnel should be below the liquid surface to minimize bromine loss.

Bromination: Heat the mixture to boiling. Irradiate the flask with a 500-watt photolamp. Add

0.205 moles of dry elemental bromine dropwise. The rate of addition should be controlled so

that the condensate from the reflux condenser remains nearly colorless. The reaction

typically takes 30 minutes to 2 hours.

Work-up: After the reaction is complete, stop the irradiation and cool the solution. Wash the

solution rapidly with ice-water, followed by an ice-cold aqueous sodium bicarbonate solution,

and then again with ice-water.

Isolation and Purification: Dry the organic layer with magnesium sulfate and evaporate the

solvent in vacuo. The resulting residue is purified by crystallization from ethanol, yielding 4-
bromobenzyl bromide.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b049343?utm_src=pdf-body
https://prepchem.com/synthesis-of-4-bromobenzyl-bromide/
https://www.benchchem.com/product/b049343?utm_src=pdf-body
https://www.benchchem.com/product/b049343?utm_src=pdf-body
https://www.benchchem.com/product/b049343?utm_src=pdf-body
https://www.benchchem.com/product/b049343?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049343?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow: Synthesis of 4-Bromobenzyl Bromide

1. Dissolve 4-bromotoluene
in dry CCl4

2. Heat to boiling and
irradiate with a photolamp

3. Add bromine dropwise

4. Reaction Monitoring
(condensate color)

5. Cool the reaction mixture

6. Aqueous Work-up
(H2O, NaHCO3, H2O)

7. Dry with MgSO4

8. Evaporate solvent

9. Crystallize from ethanol

Product: 4-Bromobenzyl bromide

Click to download full resolution via product page

Caption: A flowchart illustrating the key steps in the synthesis of 4-Bromobenzyl bromide.
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Reactivity and Applications
The dual reactivity of 4-Bromobenzyl bromide makes it a highly versatile reagent in organic

synthesis.[3] The benzylic bromide is an excellent electrophile for nucleophilic substitution

reactions, while the aryl bromide can participate in various cross-coupling reactions.[3][4]

Reactivity of 4-Bromobenzyl Bromide

Nucleophilic Substitution at Benzylic Position
Cross-Coupling at Aryl Position

4-Bromobenzyl bromide

Substituted Product
(4-Bromobenzyl-Nu)

SN2 Reaction

Nucleophile (Nu-) 4-Bromobenzyl bromide

Coupled Product

Pd-catalyzed
(e.g., Suzuki)

Coupling Partner
(e.g., R-B(OH)2)

Click to download full resolution via product page

Caption: Diagram showing the dual reactivity of 4-Bromobenzyl bromide.

This compound serves as a critical intermediate in the synthesis of a wide range of molecules

with applications in:

Pharmaceuticals: It is used in the synthesis of bioactive compounds, including potential anti-

cancer agents, antivirals, and drugs targeting the central nervous system.[1][3][13]

Agrochemicals: 4-Bromobenzyl bromide is a precursor for novel pesticides and herbicides

with improved efficacy.[1][3]

Material Science: It is incorporated into polymers and functional materials to impart specific

properties.[1][3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b049343?utm_src=pdf-body
https://www.nbinno.com/article/pharmaceutical-intermediates/role-4-bromobenzyl-bromide-organic-synthesis-jg
https://www.nbinno.com/article/pharmaceutical-intermediates/role-4-bromobenzyl-bromide-organic-synthesis-jg
https://www.benchchem.com/product/b049343
https://www.benchchem.com/product/b049343?utm_src=pdf-body-img
https://www.benchchem.com/product/b049343?utm_src=pdf-body
https://www.chemimpex.com/products/07248
https://www.nbinno.com/article/pharmaceutical-intermediates/role-4-bromobenzyl-bromide-organic-synthesis-jg
https://wap.guidechem.com/encyclopedia/4-bromobenzyl-bromide-dic5364.html
https://www.benchchem.com/product/b049343?utm_src=pdf-body
https://www.chemimpex.com/products/07248
https://www.nbinno.com/article/pharmaceutical-intermediates/role-4-bromobenzyl-bromide-organic-synthesis-jg
https://www.chemimpex.com/products/07248
https://www.nbinno.com/article/pharmaceutical-intermediates/role-4-bromobenzyl-bromide-organic-synthesis-jg
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049343?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Organic Synthesis: It is widely used for introducing the 4-bromobenzyl group into various

organic scaffolds.[3][13] It is also used to prepare various amines and for the identification of

aromatic carboxylic acids.[6][14]

Safety and Handling
4-Bromobenzyl bromide is a hazardous substance and must be handled with appropriate

safety precautions.[7][13]

Hazard Description
Precautionary
Measures

References

Corrosivity

Causes severe skin

burns and eye

damage.

Wear protective

gloves, clothing, eye,

and face protection.

Work in a well-

ventilated area or

under a fume hood.

[2][7][15]

Respiratory Irritation
May cause respiratory

irritation.

Avoid breathing dust,

vapor, mist, or gas.
[2][15]

Lachrymator

Substance which

increases the flow of

tears.

Use in a well-

ventilated area and

wear eye protection.

[7][16]

Incompatibilities

Bases, amines,

alcohols, oxidizing

agents, and metals.

Store away from

incompatible

materials.

[2][7]

First Aid Measures[2][7][17]
Eyes: Immediately flush with plenty of water for at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate medical attention.

Skin: Remove contaminated clothing and shoes. Immediately flush skin with plenty of water

for at least 15 minutes. Seek immediate medical attention.
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Ingestion: Do not induce vomiting. If the victim is conscious and alert, give 2-4 cupfuls of milk

or water. Never give anything by mouth to an unconscious person. Seek immediate medical

attention.

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Seek immediate

medical attention.

Storage and Disposal
Storage: Store in a cool, dry, well-ventilated place in a tightly closed container. Keep in a

corrosives area.[2][7][16]

Disposal: Chemical waste generators must determine whether a discarded chemical is

classified as a hazardous waste. Consult federal, state, and local hazardous waste

regulations for complete and accurate classification and disposal.[7]

Conclusion
4-Bromobenzyl bromide is a cornerstone reagent in synthetic chemistry, offering a gateway to

a vast array of complex molecules. Its predictable reactivity and commercial availability make it

an invaluable tool for researchers in drug discovery, agrochemical development, and material

science. Adherence to strict safety protocols is paramount when handling this compound to

mitigate its hazardous properties. This guide provides the foundational knowledge required for

the safe and effective utilization of 4-Bromobenzyl bromide in a research and development

setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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